Cas no 90584-39-7 (Dodecanoic acid, 12,12,12-trifluoro-)

Dodecanoic acid, 12,12,12-trifluoro- structure
90584-39-7 structure
Product Name:Dodecanoic acid, 12,12,12-trifluoro-
CAS No:90584-39-7
MF:C12H21F3O2
MW:254.28915476799
CID:1951224
PubChem ID:9813738
Update Time:2025-04-21

Dodecanoic acid, 12,12,12-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 12,12,12-trifluoro-
    • 12,12,12-trifluorododecanoic acid
    • DTXSID70431084
    • 90584-39-7
    • DTXCID90381916
    • SCHEMBL5247469
    • Inchi: 1S/C12H21F3O2/c13-12(14,15)10-8-6-4-2-1-3-5-7-9-11(16)17/h1-10H2,(H,16,17)
    • InChI Key: LGXRMTOVGFTYHV-UHFFFAOYSA-N
    • SMILES: FC(CCCCCCCCCCC(=O)O)(F)F

Computed Properties

  • Exact Mass: 254.14936439g/mol
  • Monoisotopic Mass: 254.14936439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 37.3Ų
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